N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide

• Molecular Formula: C19H28ClN3O2
• Molecular Weight: 365.9 g/mol
• IUPAC Name: N-[3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]butanamide
• InChI: InChI=1S/C19H28ClN3O2/c1-4-5-18(24)21-15-6-7-17(16(20)13-15)22-8-10-23(11-9-22)19(25)12-14(2)3/h6-7,13-14H,4-5,8-12H2,1-3H3,(H,21,24)
• InChI Key: SQGBBQYGILVZAW-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC(C)C)Cl

Description

N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide, also known as BCT-197, is a small molecule inhibitor that targets the inflammasome. The inflammasome is a complex of proteins that plays a critical role in the innate immune response. BCT-197 has been shown to have potential therapeutic applications in a range of diseases, including inflammatory bowel disease, gout, and Alzheimer's disease.

Mechanism of Action

N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide targets the inflammasome, a complex of proteins that plays a critical role in the innate immune response. The inflammasome is activated in response to a range of stimuli, including pathogens, damage-associated molecular patterns, and environmental toxins. Once activated, the inflammasome triggers the production of pro-inflammatory cytokines, such as interleukin-1β and interleukin-18. N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide inhibits the inflammasome by targeting the NLRP3 protein, a key component of the inflammasome complex.
Biochemical and Physiological Effects:
N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has been shown to have a range of biochemical and physiological effects in preclinical studies. In addition to inhibiting the production of pro-inflammatory cytokines, N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has been shown to reduce the activation of caspase-1, a key enzyme involved in the inflammasome pathway. N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has also been shown to reduce the production of reactive oxygen species, which can contribute to tissue damage in inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide is its specificity for the inflammasome pathway. This specificity allows for a more targeted approach to treating inflammatory diseases, potentially reducing the risk of off-target effects. However, one limitation of N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide is its relatively short half-life, which may limit its effectiveness in clinical settings.

Future Directions

There are several potential future directions for research on N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide. One area of interest is the development of more potent and selective inhibitors of the inflammasome pathway. Another potential direction is the investigation of N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide in combination with other therapies, such as anti-inflammatory drugs or immunomodulatory agents. Finally, further research is needed to determine the safety and efficacy of N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide in clinical settings, particularly in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide involves several steps, including the reaction of 3-chloro-4-nitroaniline with 3-methylbutanoic acid to form the corresponding amide. This amide is then reacted with piperazine to form the piperazine amide, which is subsequently chlorinated to form the final product, N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide.

Scientific Research Applications

N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has been extensively studied in preclinical models of inflammatory diseases, including gout, inflammatory bowel disease, and Alzheimer's disease. In these studies, N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and interleukin-18, by targeting the inflammasome. N-{3-chloro-4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl}butanamide has also been shown to reduce disease severity in animal models of these diseases.